2-methyl-N-(1-methyl-1H-1,2,3-benzotriazol-5-yl)-1-indolinecarboxamide
Overview
Description
2-methyl-N-(1-methyl-1H-1,2,3-benzotriazol-5-yl)-1-indolinecarboxamide, also known as MBIC, is a synthetic compound that has been studied for its potential applications in scientific research. MBIC belongs to the class of benzotriazole derivatives and has been shown to have a variety of biochemical and physiological effects.
Scientific Research Applications
2-methyl-N-(1-methyl-1H-1,2,3-benzotriazol-5-yl)-1-indolinecarboxamide has been studied for its potential applications in scientific research. It has been shown to have anticancer properties and has been tested against a variety of cancer cell lines. This compound has also been shown to have anti-inflammatory properties and has been tested in animal models of inflammation. In addition, this compound has been studied for its potential use as a fluorescent probe for the detection of metal ions.
Mechanism of Action
The exact mechanism of action of 2-methyl-N-(1-methyl-1H-1,2,3-benzotriazol-5-yl)-1-indolinecarboxamide is not fully understood. However, it has been suggested that this compound may inhibit cell proliferation by inducing apoptosis and cell cycle arrest. This compound has also been shown to inhibit the activity of certain enzymes involved in inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in inflammation, such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS). This compound has also been shown to induce apoptosis and cell cycle arrest in cancer cells. In addition, this compound has been shown to have antioxidant properties and has been tested in animal models of oxidative stress.
Advantages and Limitations for Lab Experiments
2-methyl-N-(1-methyl-1H-1,2,3-benzotriazol-5-yl)-1-indolinecarboxamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been shown to have a variety of biochemical and physiological effects. However, there are also some limitations to using this compound in lab experiments. For example, its exact mechanism of action is not fully understood, and it may have off-target effects that need to be taken into account.
Future Directions
There are several future directions for research on 2-methyl-N-(1-methyl-1H-1,2,3-benzotriazol-5-yl)-1-indolinecarboxamide. One area of research could be to further investigate its anticancer properties and to test it against a wider range of cancer cell lines. Another area of research could be to investigate its potential use as a fluorescent probe for the detection of metal ions. Additionally, further studies could be done to better understand its mechanism of action and to identify any off-target effects. Overall, this compound has the potential to be a valuable tool for scientific research and warrants further investigation.
properties
IUPAC Name |
2-methyl-N-(1-methylbenzotriazol-5-yl)-2,3-dihydroindole-1-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N5O/c1-11-9-12-5-3-4-6-15(12)22(11)17(23)18-13-7-8-16-14(10-13)19-20-21(16)2/h3-8,10-11H,9H2,1-2H3,(H,18,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RCKWBXHABBHXNH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC2=CC=CC=C2N1C(=O)NC3=CC4=C(C=C3)N(N=N4)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N5O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.